Cas no 339094-41-6 (2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
• CAS No: 339094-41-6
• MF: C₁₀H₁₄N₂O₇
• MW: 274.227363109589
• CID: 302069
• PubChem ID: 21141166
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-b-D-glucofuranosyl-
• 2,4(1H,3H)-Pyrimidinedione, 1-.beta.-D-glucofuranosyl-
• 339094-41-6
• 2,4(1H,3H)-Pyrimidinedione,1-.beta.-D-glucofuranosyl-
• 1-betaD-glucofuranosyluracil
• JAENUIKAWXKZRR-GPMKSPRZSA-N
• SCHEMBL2056707

• Inchi： 1S/C10H14N2O7/c13-3-4(14)8-6(16)7(17)9(19-8)12-2-1-5(15)11-10(12)18/h1-2,4,6-9,13-14,16-17H,3H2,(H,11,15,18)/t4-,6-,7-,8-,9-/m1/s1
• InChI Key： JAENUIKAWXKZRR-GPMKSPRZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]1[C@@H](CO)O)O)O)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 274.08
• Monoisotopic Mass: 274.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.6
• Topological Polar Surface Area: 140A^2